2-({[4-(1-naphthylmethyl)-1-piperazinyl]acetyl}amino)benzamide

• IUPAC Name: 2-[[2-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]acetyl]amino]benzamide
• InChI: InChI=1S/C24H26N4O2/c25-24(30)21-10-3-4-11-22(21)26-23(29)17-28-14-12-27(13-15-28)16-19-8-5-7-18-6-1-2-9-20(18)19/h1-11H,12-17H2,(H2,25,30)(H,26,29)
• InChI Key: QTEUJHJFVDUHHY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC3=CC=CC=C32)CC(=O)NC4=CC=CC=C4C(=O)N
• Molecular Formula: C24H26N4O2
• Molecular Weight: 402.5 g/mol

Description

2-({[4-(1-naphthylmethyl)-1-piperazinyl]acetyl}amino)benzamide, also known as 2-NAPA, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a derivative of benzamide and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-({[4-(1-naphthylmethyl)-1-piperazinyl]acetyl}amino)benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to bind to the dopamine transporter, which may contribute to its potential applications in the treatment of Parkinson's disease.
Biochemical and Physiological Effects:
2-({[4-(1-naphthylmethyl)-1-piperazinyl]acetyl}amino)benzamide has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to reduce inflammation in animal models. In addition, it has been found to have analgesic effects in animal models of pain. These effects are thought to be due to the compound's ability to inhibit certain enzymes and receptors in the body.

Advantages and Limitations for Lab Experiments

One advantage of using 2-({[4-(1-naphthylmethyl)-1-piperazinyl]acetyl}amino)benzamide in lab experiments is that it has been extensively studied and its properties are well understood. In addition, it is relatively easy to synthesize and purify, making it a cost-effective compound to work with. However, one limitation of using 2-({[4-(1-naphthylmethyl)-1-piperazinyl]acetyl}amino)benzamide is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-({[4-(1-naphthylmethyl)-1-piperazinyl]acetyl}amino)benzamide. One area of interest is its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to fully understand the compound's mechanism of action and to determine its efficacy in animal models of these diseases. In addition, there may be potential applications for 2-({[4-(1-naphthylmethyl)-1-piperazinyl]acetyl}amino)benzamide in the treatment of other conditions such as cancer and inflammation. Further research is needed to explore these possibilities.

Synthesis Methods

The synthesis of 2-({[4-(1-naphthylmethyl)-1-piperazinyl]acetyl}amino)benzamide involves the reaction of 2-aminobenzamide with N-(1-naphthylmethyl)-4-piperazinylcarboxylic acid chloride in the presence of a base such as triethylamine. The resulting compound is then purified using various techniques such as recrystallization or column chromatography. This synthesis method has been used by several researchers and has been found to be effective in producing high yields of pure 2-({[4-(1-naphthylmethyl)-1-piperazinyl]acetyl}amino)benzamide.

Scientific Research Applications

2-({[4-(1-naphthylmethyl)-1-piperazinyl]acetyl}amino)benzamide has been extensively studied for its potential applications in scientific research. It has been found to have a variety of biological activities, including antitumor, anti-inflammatory, and analgesic effects. In addition, it has been shown to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.